1-(Bromomethyl)-4-[2-(2-methoxyethoxy)ethoxy]benzene

• Molecular Formula: C12H17BrO3
• Molecular Weight: 289.16 g/mol
• IUPAC Name: 1-(bromomethyl)-4-[2-(2-methoxyethoxy)ethoxy]benzene
• InChI: InChI=1S/C12H17BrO3/c1-14-6-7-15-8-9-16-12-4-2-11(10-13)3-5-12/h2-5H,6-10H2,1H3
• InChI Key: MRZXMMOUIYBBLO-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOC1=CC=C(C=C1)CBr

Description

1-(Bromomethyl)-4-[2-(2-methoxyethoxy)ethoxy]benzene is a useful research compound. Its molecular formula is C12H17BrO3 and its molecular weight is 289.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of {4-[2-(2-methoxyethoxy)ethoxy]phenyl}methanol (Step 2, 500 mg, 2.21 mmol) in 10 mL dichloromethane was added dropwise phosphorous tribromide (210 μL, 2.21 mmol) at 0° C. After the addition was completed, stirring of the reaction mixture was continued for 1 h at the same temperature. Then, water was added with caution, and it was extracted with ethyl acetate. The combined organic layers were washed with water and brine and dried over anhydrous magnesium sulfate. After filtration, the solvent was removed in vacuo to yield a crude product which was purified by MPLC (silica, cyclohexane/ethyl acetate 10:1) affording the title compound in pure form (530 mg, 83%): 1H NMR (400 MHz, CDCl3) δ 7.31 (d, 2H), 6.88 (d, 2H), 4.50 (s, 2H), 4.13 (t, 2H), 3.85 (t, 2H), 3.71 (t, 2H), 3.58 (t, 2H), 3.40 (s, 3H); DCI(NH3)-MS m/z 306/308 (M+NH4)+; HPLC RT (Method I) 3.20 min.